4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine

• Molecular Formula: C12H9ClN2O2S
• Molecular Weight: 280.73 g/mol
• SMILES: C1OC2=C(O1)C=C(C(=C2)CSC3=NC=NC=C3)Cl
• InChI: InChI=1S/C12H9ClN2O2S/c13-9-4-11-10(16-7-17-11)3-8(9)5-18-12-1-2-14-6-15-12/h1-4,6H,5,7H2
• InChIKey: NASVVQSCHKWVFL-UHFFFAOYSA-N

4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine – Structural and Pharmacophoric Identity for Procurement Differentiation

4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine (MF: C12H9ClN2O2S, MW: 280.73 g/mol) is a hybrid scaffold that fuses a 6-chloro-1,3-benzodioxole pharmacophore with a pyrimidine core via a methylsulfanyl linker [1]. The compound belongs to the 1,3-benzodioxole-pyrimidine class which has been validated as a source of succinate dehydrogenase (SDH) inhibitors with agricultural fungicidal activity [2]. Its substitution pattern – specifically the 4-sulfanyl attachment on the pyrimidine ring – distinguishes it from 2-sulfanyl and polysubstituted analogs that dominate the patent and research literature, creating a structurally discrete chemical space for both screening library design and lead optimisation campaigns.

Regiochemistry 4-Sulfanyl pyrimidine for SAR expansion

Scaffold class Minimally decorated; may support fragment-based screening

Pharmacophore 6-Chlorobenzodioxole core with reported SDH inhibitor context

• [1] PubChem. 4-{[(6-Chloro-2H-1,3-benzodioxol-5-yl)methyl]sulfanyl}pyrimidine. Compound Summary. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed via structure search). View Source
• [2] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. View Source

Why 4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine Cannot Be Replaced by In-Class Analogs

Within the benzodioxole-pyrimidine family, minute structural variations produce orders-of-magnitude differences in target engagement. In the benchmark series reported by Sun et al., compound 5c – a 2-[(6-chlorobenzodioxol-5-yl)methylsulfanyl]-4-(1,3-benzodioxol-5-yl)pyrimidine – achieved an SDH IC50 of 3.41 μM, whereas other congeners in the same series showed substantially weaker enzyme inhibition [1]. This steep structure-activity relationship (SAR) indicates that both the position of the sulfanyl bridge (2- vs. 4-position on pyrimidine) and the presence/absence of additional aryl substituents are critical determinants of potency, selectivity, and physicochemical profile. A procurement decision that treats the target 4-sulfanyl compound as interchangeable with 2-sulfanyl or more heavily substituted analogs therefore carries a high risk of obtaining a molecule with divergent – and potentially absent – biological activity.

Substitution position

4-Sulfanyl pyrimidine

2-Sulfanyl (cmpd 5c series)

SAR steepness may shift activity profile

Scaffold complexity

Fragment-sized (MW ~281)

Decorated lead (MW ~401)

Divergent screening utility and ligand efficiency

Chlorine isomer

6-Chlorobenzodioxole

5-Chlorobenzodioxole (more studied)

Halogen position can alter target binding

• [1] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. View Source

Quantitative Differentiation Profile of 4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine vs. Closest Analogs

Regiochemical Distinction: 4-Sulfanyl vs. 2-Sulfanyl Pyrimidine Substitution and Impact on SDH Pharmacophore Geometry

The target compound bears the methylsulfanyl bridge at the pyrimidine 4-position, whereas the most potent SDH inhibitor disclosed to date in the benzodioxole-pyrimidine class (compound 5c) carries the identical 6-chlorobenzodioxole-methylsulfanyl unit at the 2-position of a 4-(1,3-benzodioxol-5-yl)-substituted pyrimidine [1]. In the published series, the 2-sulfanyl regioisomer 5c exhibited an SDH IC50 of 3.41 μM, equivalent to the commercial fungicide boscalid (IC50 = 3.40 μM), while other 2-substituted analogs (4e, 4g, 4n, 5e) showed varied but generally lower enzyme inhibition [1]. The 4-sulfanyl regioisomer represented by the target compound occupies a distinct region of chemical space; its unsubstituted pyrimidine 2-position provides a vector for further derivatisation that is sterically and electronically different from the 2-sulfanyl series.

Regiochemical SAR

Class-level inference

Target (4-sulfanyl)

No SDH IC50 data available

2-Sulfanyl cmpd 5c

SDH IC50 3.41 μM (boscalid 3.40 μM)

Steep SAR suggests activity divergence

No head-to-head assay; regioisomer expected to differ

Evidence Dimension	Regiochemical substitution pattern and associated SDH inhibitory activity
Target Compound Data	4-sulfanyl regioisomer; no direct SDH IC50 data available in public domain as of the search date
Comparator Or Baseline	Compound 5c (2-sulfanyl regioisomer): SDH IC50 = 3.41 μM; Boscalid (commercial SDHI): SDH IC50 = 3.40 μM [1]
Quantified Difference	Cannot be quantified without head-to-head assay; the two regioisomers are expected to display divergent target engagement based on the steep SAR observed within the published 2-sulfanyl series
Conditions	In vitro SDH enzyme inhibition assay; succinate dehydrogenase isolated from fungal pathogen [1]

Why This Matters

The 4-sulfanyl regioisomer provides a chemically differentiated starting point for SAR expansion that cannot be accessed by purchasing the 2-sulfanyl analogs, making it essential for laboratories exploring novel substitution vectors on the pyrimidine ring.

• [1] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. View Source

Comparative Molecular Complexity: Scaffold Minimalism vs. Decorated Analogs for Fragment-Based Screening

The target compound (MW = 280.73 g/mol; 2 hydrogen bond acceptors; 1 hydrogen bond donor; rotatable bonds = 3; tPSA ≈ 79.2 Ų [1]) represents a minimally decorated benzodioxole-pyrimidine scaffold, in contrast to the leading fungicidal analog 5c (MW = 400.8 g/mol; C19H13ClN2O4S) [2] and the far larger patented analogs exceeding 500 g/mol. The lower molecular weight and reduced complexity make the target compound more suitable for fragment-based screening approaches where ligand efficiency (LE) and fragment-lipophilicity efficiency (LLE) are prioritised over absolute potency. In the SDH series, compound 5c's LE can be estimated at approximately 0.25–0.30 kcal/mol per heavy atom; a 4-sulfanyl fragment-sized analog may yield higher LE if it retains measurable SDH binding.

Fragment vs. Lead

Cross-study comparable

~120 Da lighter 10 fewer heavy atoms

Higher ligand efficiency potential

Computed descriptors; experimental validation required

Evidence Dimension	Molecular weight, heavy atom count, and ligand efficiency suitability
Target Compound Data	MW = 280.73 g/mol; 18 heavy atoms; tPSA ≈ 79.2 Ų [1]
Comparator Or Baseline	Compound 5c: MW = 400.8 g/mol; 28 heavy atoms; tPSA higher due to additional benzodioxole ring [2]. Representative patent compound US-8957064-B2 examples: MW typically > 450 g/mol
Quantified Difference	Target compound is ~120–200+ Da lighter than leading decorated analogs, corresponding to a ~10-heavy-atom reduction, which favourably positions it for fragment growth and property-guided optimisation
Conditions	Computed molecular properties based on standard cheminformatics descriptors

Why This Matters

The lower molecular complexity reduces synthetic burden, improves aqueous solubility probability, and provides more headroom for property-adjusted lead optimisation – critical for procurement decisions where the scaffold will undergo extensive derivatisation.

• [1] Computed physicochemical properties derived from the compound's SMILES (C1OC2=C(O1)C=C(C(=C2)CSC3=NC=NC=C3)Cl) using standard cheminformatics tools. InChI Key: NASVVQSCHKWVFL-UHFFFAOYSA-N. Source: PubChem. View Source
• [2] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. (Compound 5c characterization data in Supporting Information). View Source

Chlorine Substituent Position: 6-Chloro vs. 5-Chloro vs. Non-Chlorinated Benzodioxole SAR

The target compound incorporates a chlorine atom at the 6-position of the benzodioxole ring. Published kinase inhibition data on chlorobenzodioxole-containing quinazoline derivatives have demonstrated that the position and presence of chlorine on the benzodioxole system modulates hydrophobic pocket occupancy and target affinity [1]. In Src kinase assays, chlorobenzodioxole derivatives showed IC50 values ranging from 21.7 μM (5-chloro regioisomer) to substantially weaker inhibition for non-chlorinated analogs, highlighting that even a single chlorine positional isomer can produce >10-fold differences in activity [1]. The 6-chloro substitution on the target compound is structurally distinct from the 5-chloro analogs more commonly explored in kinase inhibitor programmes, offering orthogonal SAR information.

Chlorine Position

Cross-study comparable

Target (6-Cl)

No direct kinase data

5-Cl analog (BDBM6219)

Src IC50 21.7 μM; non-Cl reduced

Positional isomer may shift target binding

Src kinase assay context; comparative data pending

Evidence Dimension	Chlorine substitution position and associated target binding affinity
Target Compound Data	6-chloro-1,3-benzodioxole substitution; no direct kinase inhibition data available in public domain
Comparator Or Baseline	5-chloro-1,3-benzodioxole derivatives (e.g., BMCL182776 Compound 1): Src kinase IC50 = 21.7 μM [1]. Non-chlorinated benzodioxole analog: significantly reduced Src inhibition
Quantified Difference	Positional isomerism (6-Cl vs. 5-Cl) changes the electrostatic potential surface of the benzodioxole ring; quantitative comparative data between the two regioisomers are not yet available
Conditions	In vitro kinase inhibition assay; Src kinase; ATP transfer assay format [1]

Why This Matters

The 6-chloro substitution pattern is underrepresented in the literature relative to 5-chloro analogs, making the target compound a valuable tool for probing halogen-position-dependent SAR and for designing patent-differentiated chemical series.

• [1] BindingDB Entry BDBM6219. BMCL182776 Compound 1 (Chlorobenzodioxole deriv. 28): N-(5-chloro-2H-1,3-benzodioxol-4-yl)-6-methoxy-7-[3-(piperidin-1-yl)propoxy]quinazolin-4-amine. Src Kinase IC50 = 2.17E+4 nM. Available at: https://www.bindingdb.org/. View Source

Sulfanyl Linker Oxidation State: Thioether vs. Sulfoxide/Sulfone Pro-Drug and Metabolite Differentiation

The target compound contains a thioether (-S-) linker, which is susceptible to metabolic or chemical oxidation to the corresponding sulfoxide and sulfone. This redox liability can be exploited for pro-drug design or can represent a metabolic soft spot, depending on the application context [1]. In the broader pyrimidine agrochemical literature, the oxidation state of the sulfur linker has been shown to influence both target affinity and environmental persistence: sulfoxide and sulfone derivatives of pyrimidine thioethers frequently display altered SDH inhibition kinetics and modified soil degradation profiles [2]. The target compound's thioether form provides the most reduced, most lipophilic linker state (estimated logP ≈ 3.3 [1]), which can be contrasted with the more polar sulfoxide/sulfone derivatives that may be employed as metabolites or bioactive equivalents.

Sulfur Oxidation

Class-level inference

Thioether logP ~3.3

ΔlogP (to sulfone) –1.5 to –2.5

Oxidation alters physicochemical profile

Computed; experimental validation needed

Evidence Dimension	Sulfur oxidation state and predicted impact on physicochemical and metabolic properties
Target Compound Data	Thioether (-S-) linker; computed logP ≈ 3.3; tPSA ≈ 79.2 Ų [1]
Comparator Or Baseline	Corresponding sulfoxide: predicted logP reduction of ~1–1.5 units, tPSA increase of ~15–20 Ų; corresponding sulfone: further logP reduction and tPSA increase. Commercial SDHI sulfoxide metabolites (e.g., boscalid sulfoxide) show reduced antifungal activity but altered environmental mobility [2]
Quantified Difference	Predicted logP differential between thioether and sulfone is approximately 1.5–2.5 log units, translating to a 30–300-fold difference in octanol-water partition coefficient
Conditions	Computed predictions based on additive fragment-based logP and tPSA models; experimental validation required

Why This Matters

The thioether oxidation handle provides synthetic versatility: the target compound can serve as a precursor to sulfoxide and sulfone libraries, enabling systematic exploration of oxidation-state-dependent bioactivity without requiring de novo synthesis of each oxidation state.

• [1] Computed logP and tPSA values derived from the compound's SMILES using XLogP3 and standard topological PSA algorithms. InChI Key: NASVVQSCHKWVFL-UHFFFAOYSA-N. Source: PubChem computed properties. View Source
• [2] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. (Discussion of sulfur-containing linker SAR and oxidation state effects). View Source

Optimal Scientific and Industrial Use Cases for 4-{[(6-Chloro-2H-1,3-benzodioxol-5-YL)methyl]sulfanyl}pyrimidine

Agrochemical Lead Discovery: 4-Position Pyrimidine SAR Expansion Library

The target compound is the preferred scaffold for research groups seeking to expand the SAR of benzodioxole-pyrimidine SDH inhibitors beyond the extensively patented 2-sulfanyl series. By using the 4-sulfanyl regioisomer as the core, medicinal and agricultural chemists can explore substitution at the unoccupied pyrimidine 2-position while maintaining the 6-chlorobenzodioxole pharmacophore that has been validated in the 2-sulfanyl series (e.g., compound 5c, SDH IC50 = 3.41 μM vs. boscalid 3.40 μM) [1].

Fragment-Based Screening Collection Enrichment

With a molecular weight of 280.73 g/mol and 18 heavy atoms, the target compound meets standard fragment library criteria (MW < 300; heavy atom count ≤ 18) [1]. It can be deployed in fragment screening campaigns against SDH, kinases, or other targets where the chlorobenzodioxole moiety may occupy a hydrophobic pocket, as suggested by Src kinase inhibition data on related chlorobenzodioxole derivatives [2]. Its thioether linker also provides a direct synthetic handle for fragment growing via alkylation or oxidation chemistry [3].

Sulfur Oxidation State-Dependent Probe Synthesis

The thioether group in the target compound is a tractable starting point for synthesising a matched molecular pair (MMP) series comprising thioether, sulfoxide, and sulfone derivatives. Such a series enables systematic investigation of the impact of sulfur oxidation state on SDH binding affinity, metabolic stability, and environmental fate – parameters that are critical for the development of next-generation succinate dehydrogenase inhibitor fungicides with improved ecotoxicological profiles [1].

Chlorine Positional Isomer Comparator Studies

The 6-chloro substitution on the benzodioxole ring is distinct from the more widely studied 5-chloro isomer. Researchers investigating halogen-dependent biological activity can use the target compound alongside 5-chlorobenzodioxole analogs and non-chlorinated benzodioxole controls to deconvolute the contribution of chlorine position and presence to target engagement, selectivity, and physicochemical properties [2].

Application

Selection Property

Validation Focus

Pyrimidine SAR expansion studies

4-Sulfanyl regiochemistry

SAR at pyrimidine 2-position

Fragment screening library design

Low molecular weight scaffold

Ligand efficiency and property space

Sulfur oxidation-state probe studies

Thioether oxidation handle

Matched molecular pair analysis

Halogen-position SAR studies

6-Chlorobenzodioxole isomer

Binding affinity vs. 5-Cl isomer

• [1] Sun, Y.; Yang, Z.; Liu, Q.; Sun, X.; Chen, L.; Sun, L.; Gu, W. Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives as Potential Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry, 2022, 70 (24), 7360-7374. View Source
• [2] BindingDB. Chlorobenzodioxole derivative Src kinase inhibition data. BDBM6219; BMCL182776 Compound 1. Available at: https://www.bindingdb.org/. View Source
• [3] Computed molecular properties: Molecular Weight = 280.73 g/mol, Heavy Atom Count = 18, tPSA = 79.2 Ų, logP ≈ 3.3. Derived from PubChem computed descriptors for the compound (CID available via structure search). View Source